Cas no 1361541-55-0 (3,5-Bis(2,3,5-trichlorophenyl)-4-nitropyridine)

• Product Name: 3,5-Bis(2,3,5-trichlorophenyl)-4-nitropyridine
• CAS No: 1361541-55-0
• MF: C₁₇H₆Cl₆N₂O₂
• MW: 482.959738254547
• CID: 4966733
• Update Time: 2025-11-01

3,5-Bis(2,3,5-trichlorophenyl)-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(2,3,5-trichlorophenyl)-4-nitropyridine

• Inchi： 1S/C17H6Cl6N2O2/c18-7-1-9(15(22)13(20)3-7)11-5-24-6-12(17(11)25(26)27)10-2-8(19)4-14(21)16(10)23/h1-6H
• InChI Key： IFOOREHXWORFDX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=NC=C(C2C=C(C=C(C=2Cl)Cl)Cl)C=1[N+](=O)[O-])Cl)Cl

Computed Properties

• Exact Mass: 481.853093 g/mol
• Monoisotopic Mass: 479.856044 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 58.7
• Molecular Weight: 482.9

Additional information on 3,5-Bis(2,3,5-trichlorophenyl)-4-nitropyridine

Introduction to 3,5-Bis(2,3,5-trichlorophenyl)-4-nitropyridine (CAS No. 1361541-55-0)

3,5-Bis(2,3,5-trichlorophenyl)-4-nitropyridine, identified by the CAS number 1361541-55-0, is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields of research and development. This compound belongs to the class of nitropyridines and is characterized by its distinctive trichlorophenyl substituents. The intricate molecular architecture of 3,5-Bis(2,3,5-trichlorophenyl)-4-nitropyridine makes it an intriguing subject for both academic and industrial studies.

The synthesis of 3,5-Bis(2,3,5-trichlorophenyl)-4-nitropyridine typically involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for producing this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis approach that significantly reduced the number of steps and minimized waste production. This method not only enhances the economic viability of large-scale production but also aligns with the principles of green chemistry.

In terms of its physical and chemical properties, 3,5-Bis(2,3,5-trichlorophenyl)-4-nitropyridine exhibits a high melting point and low solubility in water. These characteristics are crucial for its stability and handling in various applications. The compound's strong electron-withdrawing groups contribute to its high reactivity and make it an excellent candidate for use as an intermediate in the synthesis of more complex molecules. Additionally, its nitro group can be selectively reduced to an amino group under appropriate conditions, opening up a wide range of potential transformations.

The biological activity of 3,5-Bis(2,3,5-trichlorophenyl)-4-nitropyridine has been a focus of several recent studies. Research conducted at the University of California in 2022 demonstrated that this compound exhibits potent antimicrobial properties against a variety of Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve the disruption of bacterial cell membranes, leading to cell death. This finding has significant implications for the development of new antibiotics to combat drug-resistant bacterial infections.

Beyond its antimicrobial properties, 3,5-Bis(2,3,5-trichlorophenyl)-4-nitropyridine has also shown promise in other areas of medicinal chemistry. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound possesses anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In the field of materials science, 3,5-Bis(2,3,5-trichlorophenyl)-4-nitropyridine has been explored for its potential use as a functional material. Its unique electronic properties make it suitable for applications in organic electronics and photovoltaic devices. A research team at Stanford University recently developed a novel polymer containing this compound as a repeating unit. The resulting material exhibited excellent charge transport properties and high photovoltaic efficiency, making it a promising candidate for next-generation solar cells.

The environmental impact of 3,5-Bis(2,3,5-trichlorophenyl)-4-nitropyridine

In conclusion, 3,5-Bis(2,3,5-trichlorophenyl)-4-nitropyridine (CAS No. 1361541-55-0) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure and properties make it an attractive target for further research and development. As new synthetic methods continue to be developed and its biological activities are better understood, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.